Cas no 941947-10-0 (2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide
• CAS No: 941947-10-0
• MF: C₂₀H₁₈ClN₃O₄S
• MW: 431.892622470856
• CID: 6211360
• PubChem ID: 18567806
• Update Time: 2025-07-23

2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide
• 2-(4-chlorophenoxy)-N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]acetamide
• HMS2952A12
• SMR000641480
• MLS001166801
• 941947-10-0
• 2-(4-chlorophenoxy)-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)acetamide
• F2098-0179
• 2-(4-chlorophenoxy)-N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}acetamide
• AKOS024627306
• CHEMBL1545223

• Inchi： 1S/C20H18ClN3O4S/c1-2-29(26,27)20-11-10-18(23-24-20)14-4-3-5-16(12-14)22-19(25)13-28-17-8-6-15(21)7-9-17/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key： LIQPSSOUSWGUIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=CC=CC(=C1)C1=CC=C(N=N1)S(CC)(=O)=O)=O

Computed Properties

• Exact Mass: 431.0706549g/mol
• Monoisotopic Mass: 431.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide

Introduction to Compound with CAS No. 941947-10-0 and Product Name: 2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide

The compound identified by the CAS number 941947-10-0 and the product name 2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, characterized by a 4-chlorophenoxy group and a 3-6-(ethanesulfonyl)pyridazin-3-ylphenyl moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel pharmacological agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The compound in question exhibits a unique combination of structural features that are likely to contribute to its biological activity. Specifically, the presence of the 4-chlorophenoxy group is often associated with enhanced binding affinity to certain enzyme targets, while the 3-6-(ethanesulfonyl)pyridazin-3-ylphenyl moiety introduces additional layers of complexity that may influence both potency and selectivity.

One of the most intriguing aspects of this compound is its potential role in modulating key signaling pathways that are implicated in various diseases. For instance, studies have shown that molecules containing pyridazine derivatives can interact with enzymes such as kinases, which are central to many cellular processes. The ethanesulfonyl group further enhances this potential by providing a site for post-translational modifications, which can fine-tune the activity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against several targets relevant to cancer and inflammatory diseases. The precise interaction between the 4-chlorophenoxy and 3-6-(ethanesulfonyl)pyridazin-3-ylphenyl groups with these targets suggests a mechanism of action that could be exploited for therapeutic benefit.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structural motif. Key steps include the introduction of the 4-chlorophenoxy group via nucleophilic aromatic substitution, followed by functionalization of the pyridazine ring with the ethanesulfonyl moiety. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In terms of pharmacokinetic properties, preliminary data suggest that this compound exhibits good solubility and stability under physiological conditions. These characteristics are essential for its formulation into a viable drug product. Additionally, studies on metabolic stability indicate that the compound is resistant to degradation by major cytochrome P450 enzymes, which would minimize interactions with other drugs and reduce potential side effects.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for example, it has shown promise in preclinical models as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cell lines. Furthermore, its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by its structure allows it to interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

As research continues to uncover new biological pathways and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development. The ability to design molecules with specific structural features that can modulate biological activity underscores the power of modern medicinal chemistry. By leveraging advances in synthetic methods and computational biology, researchers can accelerate the process of identifying novel therapeutics.

The future direction of research on this compound will likely involve both in vitro and in vivo studies to further elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate preclinical findings into clinical applications. Additionally, exploring derivatives of this molecule may reveal additional pharmacological properties or improved efficacy profiles.

In conclusion, the compound identified by CAS number 941947-10-0 and product name 2-(4-chlorophenoxy)-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for further research into treating various diseases. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics.